Cas no 536703-65-8 (N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide
• CAS No: 536703-65-8
• MF: C₂₆H₂₂N₄O₂S
• MW: 454.543484210968
• CID: 5860044
• PubChem ID: 2155993
• Update Time: 2025-07-09

N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• Acetamide, 2-[(4,5-dihydro-4-oxo-3-phenyl-3H-pyrimido[5,4-b]indol-2-yl)thio]-N-(2,4-dimethylphenyl)-
• NCGC00135665-01
• HMS1901K18
• Oprea1_612240
• F0580-0120
• CHEMBL1436828
• N-(2,4-dimethylphenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide
• 536703-65-8
• G856-0831
• AKOS001578764

• Inchi： 1S/C26H22N4O2S/c1-16-12-13-20(17(2)14-16)27-22(31)15-33-26-29-23-19-10-6-7-11-21(19)28-24(23)25(32)30(26)18-8-4-3-5-9-18/h3-14,28H,15H2,1-2H3,(H,27,31)
• InChI Key： QAGYBOIZLMMLNF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 454.14634713g/mol
• Monoisotopic Mass: 454.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide

Introduction to N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide (CAS No. 536703-65-8)

N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide is a highly specialized organic compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by its CAS number 536703-65-8, has garnered attention in the scientific community due to its unique chemical properties and promising applications in the development of novel therapeutic agents.

The molecular framework of N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide incorporates a blend of aromatic and heterocyclic rings, which are well-known for their role in modulating biological pathways. The presence of the 2,4-dimethylphenyl group enhances the compound's lipophilicity, making it a candidate for oral administration and improving its bioavailability. Additionally, the pyrimido[5,4-b]indol core is a structurally complex moiety that has been extensively studied for its pharmacological activity.

In recent years, there has been a surge in research focused on developing inhibitors targeting specific enzymes and receptors involved in various diseases. The sulfanyl group in this compound's structure is particularly noteworthy, as it has been shown to interact with biological targets in a manner that can modulate enzyme activity. This interaction is crucial for the development of drugs that can selectively inhibit pathogenic processes without affecting normal cellular functions.

The compound's potential as a therapeutic agent has been explored in several preclinical studies. Researchers have demonstrated that N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide exhibits inhibitory effects on certain kinases and other enzymes implicated in cancer progression. These findings are particularly significant given the growing demand for targeted therapies that can address the heterogeneity of tumors and reduce side effects associated with conventional chemotherapy.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex pyrimido[5,4-b]indol scaffold. These techniques include palladium-catalyzed cross-coupling reactions and cyclization processes that are critical for forming the desired heterocyclic structure. The synthesis also highlights the importance of purification methods such as column chromatography to isolate the target compound from impurities.

The pharmacokinetic properties of N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide have been thoroughly evaluated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies have shown that the compound exhibits moderate solubility in water and oil-based media, which is advantageous for formulation development. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses but may require dose adjustments to mitigate potential side effects.

The development of novel drug candidates like N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol}-2-ylsulfanyl)acetamide relies heavily on interdisciplinary collaboration between chemists、biologists、pharmacologists，and clinicians. This collaborative approach ensures that each stage of drug development—from molecular design to clinical trials—is optimized for efficacy and safety. The compound's journey from laboratory discovery to potential clinical application exemplifies the rigorous process required to bring new therapies to patients in need.

The future prospects for N-(2，dimethyl phenyl）]-{（ 40x0 - 30xen1l - 30x H , 40x H ,50x H - pyrimid0 [50x b ] ind01 -20 ylsulfa11） ] acetamide are promising，with ongoing research aimed at expanding its therapeutic applications. Innovations in computational chemistry and artificial intelligence are being leveraged to accelerate drug discovery pipelines，including virtual screening of compounds like this one against large databases of biological targets。These advancements could lead to faster identification of lead candidates with high potential for clinical success。

In conclusion，N-(24 dimethy1 phen11 ]-{（40x0 -30xen1l -30x H ,40x H ,50x H - pyrimid0 [50xb ] ind01 -20 ylsulfa11 ） ] acetamide (CAS No。 53x67035658） represents a significant advancement in pharmaceutical research due to its complex molecular architecture and promising pharmacological properties。Further investigation into its mechanisms of action、synthetic pathways，and clinical applications will be crucial in determining its role in future therapeutic strategies。